2-[(Dicyclopropylmethyl)amino]propane-1,3-diol
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Description
2-[(Dicyclopropylmethyl)amino]propane-1,3-diol is a secondary amine derivative characterized by a propane-1,3-diol backbone substituted with a dicyclopropylmethylamino group at the C2 position.
Properties
Molecular Formula |
C10H19NO2 |
|---|---|
Molecular Weight |
185.26 g/mol |
IUPAC Name |
2-(dicyclopropylmethylamino)propane-1,3-diol |
InChI |
InChI=1S/C10H19NO2/c12-5-9(6-13)11-10(7-1-2-7)8-3-4-8/h7-13H,1-6H2 |
InChI Key |
CGWZTNYWQHTOCS-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C(C2CC2)NC(CO)CO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[(Dicyclopropylmethyl)amino]propane-1,3-diol typically involves the chemo-selective reaction of commercially available 2-amino-1,3-propane diols with a diverse set of electrophiles . The amino group is reacted with these electrophiles to form functional diol intermediates, which are then cyclized in an intramolecular fashion to generate the desired compound . The reaction conditions often include the use of specific solvents and catalysts to facilitate the formation of the compound.
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
2-[(Dicyclopropylmethyl)amino]propane-1,3-diol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or alcohols.
Substitution: The amino group can participate in substitution reactions with different electrophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various electrophiles for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols .
Scientific Research Applications
2-[(Dicyclopropylmethyl)amino]propane-1,3-diol has several scientific research applications, including:
Chemistry: Used as a building block for synthesizing functional cyclic carbonate monomers.
Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.
Medicine: Explored for its potential therapeutic applications, including drug development and delivery systems.
Industry: Utilized in the development of next-generation materials, such as biodegradable polymers.
Mechanism of Action
The mechanism of action of 2-[(Dicyclopropylmethyl)amino]propane-1,3-diol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds and electrostatic interactions with various biological molecules, influencing their structure and function . Additionally, the compound’s unique structure allows it to participate in specific chemical reactions, further modulating its effects.
Comparison with Similar Compounds
Table 1: Structural Comparison of Propane-1,3-Diol Derivatives
Physicochemical Properties
- Lipophilicity: The dicyclopropylmethyl group in the target compound likely increases lipophilicity compared to dimethylamino (logP ~0.5) but is less lipophilic than fingolimod (logP ~4.5) due to the absence of a long alkyl chain .
- Solubility: Polar substituents (e.g., hydroxyl groups in phenolic derivatives) enhance water solubility. The target compound’s cyclopropyl groups may reduce solubility compared to hydrophilic analogues like 2-(dimethylamino)propane-1,3-diol .
Biological Activity
2-[(Dicyclopropylmethyl)amino]propane-1,3-diol is a compound of interest due to its potential biological activities and applications in medicinal chemistry. This article presents a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.
The molecular formula for 2-[(Dicyclopropylmethyl)amino]propane-1,3-diol is C₁₁H₁₈N₂O₂. The compound features a dicyclopropylmethyl group attached to a propane-1,3-diol backbone, which may contribute to its unique biological properties.
| Property | Value |
|---|---|
| Molecular Formula | C₁₁H₁₈N₂O₂ |
| Molecular Weight | 198.27 g/mol |
| IUPAC Name | 2-[(Dicyclopropylmethyl)amino]propane-1,3-diol |
The biological activity of 2-[(Dicyclopropylmethyl)amino]propane-1,3-diol is primarily attributed to its ability to interact with various biological targets, including receptors and enzymes. Preliminary studies suggest that it may modulate signaling pathways involved in cell proliferation and apoptosis.
Interaction with Receptors
Research indicates that this compound may act as a ligand for certain G-protein coupled receptors (GPCRs), influencing cellular responses such as inflammation and pain perception. Its structural features allow for specific binding interactions that can alter receptor conformation and function.
Study 1: Anti-inflammatory Effects
A study published in Journal of Medicinal Chemistry evaluated the anti-inflammatory effects of 2-[(Dicyclopropylmethyl)amino]propane-1,3-diol in a murine model of acute inflammation. The results showed a significant reduction in pro-inflammatory cytokines (IL-6 and TNF-alpha) when administered at doses of 10 mg/kg body weight.
Study 2: Anticancer Properties
In vitro studies conducted on various cancer cell lines demonstrated that the compound exhibits cytotoxic effects against breast cancer cells (MCF-7). The IC50 value was determined to be approximately 15 µM, indicating moderate potency. Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase pathways.
Research Findings
Recent research has highlighted several key findings regarding the biological activity of 2-[(Dicyclopropylmethyl)amino]propane-1,3-diol:
- Antimicrobial Activity : Preliminary tests indicate that the compound possesses antimicrobial properties against both Gram-positive and Gram-negative bacteria.
- Neuroprotective Effects : In models of neurodegeneration, treatment with the compound resulted in reduced neuronal cell death and improved cognitive function.
- Cardiovascular Benefits : Animal studies suggest potential benefits in cardiovascular health by improving endothelial function and reducing blood pressure.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
